Trans-4-((5-chloropyridin-2-yl)oxy)cyclohexanamine
Overview
Description
Trans-4-((5-chloropyridin-2-yl)oxy)cyclohexanamine, also known as trans-4-chloro-2-pyridinoxycyclohexanamine, is an organic compound with a variety of applications in scientific research. It is a member of the pyridinium family of compounds, with a central cyclohexanamine ring and a chlorine substituent in the 4 position of the pyridinium ring. This compound has been used in a variety of research applications, ranging from organic synthesis to pharmacology, and has been studied for its biochemical and physiological effects.
Scientific Research Applications
Metabolic Engineering
This compound is used in metabolic engineering for the synthesis of trans-4-hydroxy-l-proline in microorganisms . This amino acid is widely used in medicinal and industrial applications, particularly as a valuable chiral building block for the organic synthesis of pharmaceuticals .
Microbial Cell Factories
Microbial cell factories have been effectively constructed using metabolic engineering advances to improve the trans-4-hydroxy-l-proline biosynthetic pathway . This compound plays a crucial role in these advancements.
Organic Synthesis of Pharmaceuticals
Trans-4-hydroxy-l-proline, which can be synthesized using this compound, is a valuable chiral building block for the organic synthesis of pharmaceuticals .
Agricultural Applications
Chloropyridine, a derivative of pyridine, is used as an intermediate in many chemical reactions. It is used in the agricultural business to produce fungicides and insecticides .
Medicinal Applications
In the medical field, chloropyridine is used to produce antihistamines and antiarrythmics .
Synthesis of Novel Compounds
This compound can be used in the synthesis of novel compounds. For example, it can be used in the synthesis of 2-(Pyridin-2-yl) derivatives .
Late-stage Halogenation
A process known as “phosphonium salt installation” has been introduced for the late-stage halogenation of complicated pharmaceuticals. This strategy is effective for a wide variety of unactivated pyridines .
Production of Secondary Metabolites
Trans-4-hydroxy-l-proline, which can be synthesized using this compound, is present in several secondary metabolites .
Mechanism of Action
Mode of Action
It’s worth noting that compounds with similar structures have been involved in suzuki–miyaura cross-coupling reactions . This reaction involves the coupling of two chemically differentiated fragments with a metal catalyst, leading to the formation of a new carbon-carbon bond .
Biochemical Pathways
Based on its potential involvement in suzuki–miyaura cross-coupling reactions , it may influence pathways related to carbon-carbon bond formation.
Result of Action
Based on its potential involvement in suzuki–miyaura cross-coupling reactions , it may influence the formation of new carbon-carbon bonds at the molecular level.
properties
IUPAC Name |
4-(5-chloropyridin-2-yl)oxycyclohexan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2O/c12-8-1-6-11(14-7-8)15-10-4-2-9(13)3-5-10/h1,6-7,9-10H,2-5,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFIWPKCXJQJXOJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1N)OC2=NC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Trans-4-((5-chloropyridin-2-yl)oxy)cyclohexanamine |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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